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Compound of Interest

Compound Name: Cl-624

Cat. No.: B14165654

Technical Support Center: Cl-624 Electrode

Disclaimer: The Cochlear Nucleus Slim 20 Electrode (CI624) is a medical device intended for
clinical use in cochlear implant patients.[1] The following information is based on clinical studies
and observations. While the principles may be applicable to research settings, the protocols
and data are derived from human cochlear implantation contexts.

Frequently Asked Questions (FAQSs)

Q1: What is the expected long-term impedance trend for a CI-624 electrode?

Al: Following implantation, electrode impedance typically shows a predictable pattern. There is
often a significant increase in impedance from the intra-operative measurement to the initial
stimulation.[2] Subsequently, impedance values tend to decrease and stabilize over a period of
approximately 2 to 4 months after the initial stimulation.[2] Studies have shown that after this
initial period, impedance values can remain remarkably stable for at least the first 5 years of
use.[3] However, some studies have observed a drop in electrode impedance for all array types
after 8 to 12 years of device use.[4]

Q2: What are the primary factors that influence CI-624 electrode impedance?

A2: Several factors can affect electrode impedance, including:
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e The electrode-tissue interface: The formation of fibrous tissue around the electrode array can
increase resistance.[5]

» Electrical stimulation: The commencement of electrical stimulation can cause impedance to
drop.[6] Continuous electrical stimulation may lead to lower electrode impedances over the
long term.[5]

o Constituent materials, shape, and size of the electrode contacts.[7]

e The surrounding cochlear environment: This includes the conductivity of perilymph, soft
tissues, and bone.[5]

o Device integrity: Open or short circuits are indicators of device faults and will be reflected in
impedance measurements.[5]

Q3: What is considered a normal range for CI-624 electrode impedance?

A3: While there isn't a single "normal” value, as it can vary between individuals and electrodes,
impedance values are generally expected to fluctuate between 2 and 4 kQ across clinical visits
after stabilization.[8] Values significantly outside of this range may indicate an issue. For
instance, impedances greater than 20 kQ could suggest an open circuit, while impedances less
than 1 kQ might indicate a short circuit.[5]

Troubleshooting Guides
Issue 1: High or Rising Electrode Impedance

High or rising impedance can be a concern as it may necessitate higher voltage levels for
stimulation, potentially affecting the quality of the signal.
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Possible Cause

Troubleshooting Steps

Poor Electrode Connection

Ensure the electrode has a good connection to
the tissue. In a research setting, this would
involve verifying the surgical placement and
ensuring adequate contact with the target

tissue.[9]

Inadequate Conductive Medium

Verify that the environment surrounding the
electrode is sufficiently conductive. In clinical
settings, dryness of the periosteal flap over the
ground electrode has been shown to cause high
impedance, which was resolved by injecting
normal saline.[10]

Fibrotic Tissue Encapsulation

The natural biological response to a foreign
body can lead to the formation of a fibrotic
capsule around the electrode, increasing
impedance.[5] In a research context, this may
be an expected outcome and should be

monitored over time.

Electrode Surface Issues

Inspect the electrode surface for any damage,
scratches, or residue that could impede

electrical flow.[9]

Issue 2: Low or Declining Electrode Impedance

A significant drop in impedance can be indicative of a short circuit or other device-related

issues.
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Possible Cause Troubleshooting Steps

An impedance value below 1 kQ is often
Short Circuit considered indicative of a short circuit.[5] This

could be due to a fault in the electrode array.

In some device failures, fluid seeping into the
Fluid Ingress implant can alter the stimulation and cause

impedance levels to decline.[7]

A sudden and significant drop in impedance
Device Malfunction across multiple electrodes can be a reliable

indicator of a device malfunction.[7]

Experimental Protocols
Protocol for Measuring Electrode Impedance

This protocol is adapted from clinical procedures for measuring cochlear implant electrode
impedance and can be applied in a research setting.

e System Setup:

o Connect the CI-624 electrode to the appropriate data acquisition system or implant
interface.

o Ensure the system is calibrated and functioning according to the manufacturer's
specifications.

o Stimulation Parameters:

o Set the stimulation mode (e.g., monopolar).

o Define the pulse parameters. A common choice is a cathodic-leading biphasic pulse.
e Measurement Procedure:

o Initiate the impedance measurement sequence through the system's software.
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o The system will deliver a small electrical current through each electrode and measure the
resulting voltage to calculate impedance.

o Record the impedance value for each of the 22 electrodes.[3]

o Data Analysis:
o Compare the measured impedance values to baseline and previous measurements.
o Identify any electrodes with abnormally high or low impedance.

o Analyze the trend of impedance changes over time.

Data Presentation

Table 1: Typical Impedance Changes Over Time

Time Point Typical Impedance Trend Reference

Intra-operative to Initial

) ) Significant increase [2]
Stimulation
Initial Stimulation to 2-4 Significant decrease and 2]
Months stabilization
6 Months to 5 Years Stable [3]
8to 12 Years Potential for decrease [4]

Table 2: Factors Influencing Electrode Impedance

Factor Effect on Impedance Reference
Fibrotic Tissue Growth Increase [5]
Electrical Stimulation Decrease [6]
Open Circuit Increase (>20 kQ) [5]
Short Circuit Decrease (<1 kQ) [5]
Fluid Ingress (Device Failure) Decrease [7]
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Caption: Troubleshooting workflow for CI-624 electrode impedance.
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Caption: Factors influencing CI-624 electrode impedance.
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Caption: Typical long-term impedance trend of CI-624 electrodes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14165654#long-term-stability-of-ci-624-electrode-
impedance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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